Cas no 1898037-42-7 (3-{3-(dimethylamino)methylphenyl}-2,2-dimethylpropanoic acid)

• Product Name: 3-{3-(dimethylamino)methylphenyl}-2,2-dimethylpropanoic acid
• CAS No: 1898037-42-7
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 5761577
• PubChem ID: 71215132
• Update Time: 2025-06-08

3-{3-(dimethylamino)methylphenyl}-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1778966
• 1898037-42-7
• 3-{3-[(dimethylamino)methyl]phenyl}-2,2-dimethylpropanoic acid
• SCHEMBL14611102
• 3-{3-(dimethylamino)methylphenyl}-2,2-dimethylpropanoic acid

• Inchi： 1S/C14H21NO2/c1-14(2,13(16)17)9-11-6-5-7-12(8-11)10-15(3)4/h5-8H,9-10H2,1-4H3,(H,16,17)
• InChI Key： REOXCHXNZOBYOD-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1C=CC=C(CN(C)C)C=1)=O

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-{3-(dimethylamino)methylphenyl}-2,2-dimethylpropanoic acid

Comprehensive Overview of 3-{3-(dimethylamino)methylphenyl}-2,2-dimethylpropanoic acid (CAS No. 1898037-42-7)

3-{3-(dimethylamino)methylphenyl}-2,2-dimethylpropanoic acid (CAS No. 1898037-42-7) is a specialized organic compound with a unique structural framework that combines aromatic and aliphatic functionalities. This compound, often referred to in scientific literature for its potential applications in medicinal chemistry and material science, has garnered attention due to its dimethylamino and propanoic acid moieties. Researchers are increasingly exploring its role in drug design, particularly as a building block for small molecule therapeutics targeting neurological and inflammatory pathways.

The molecular structure of 3-{3-(dimethylamino)methylphenyl}-2,2-dimethylpropanoic acid features a phenyl ring substituted with a dimethylaminomethyl group, coupled with a 2,2-dimethylpropanoic acid side chain. This arrangement imparts both lipophilic and hydrophilic properties, making it a candidate for bioavailability optimization in pharmaceutical formulations. Recent studies highlight its potential as a prodrug intermediate or a metabolite in the development of novel CNS-active agents, aligning with the growing demand for neuroprotective compounds in aging populations.

In the context of green chemistry, CAS No. 1898037-42-7 has been investigated for its suitability in sustainable synthesis routes. The compound’s stability under mild reaction conditions aligns with industry trends toward low-energy processes and reduced waste generation. Additionally, its structural modularity allows for derivatization, a feature highly sought after in high-throughput screening platforms for drug discovery.

From a commercial perspective, 3-{3-(dimethylamino)methylphenyl}-2,2-dimethylpropanoic acid is often discussed in forums focusing on custom synthesis and bulk pharmaceutical ingredients. Suppliers emphasize its high purity grades (e.g., >98% HPLC) to meet stringent regulatory requirements for GMP manufacturing. The compound’s patent landscape is also a topic of interest, with several applications citing its use in allosteric modulator designs for G-protein-coupled receptors (GPCRs).

Emerging trends in AI-driven drug discovery have further spotlighted CAS No. 1898037-42-7, as machine learning models predict its compatibility with targeted protein degradation strategies. Its logP and polar surface area values suggest favorable blood-brain barrier penetration, a critical factor for neurodegenerative disease research. These attributes resonate with frequent search queries like "novel carboxylic acid derivatives in CNS drugs" or "dimethylamino-containing building blocks for medicinal chemistry."

Analytical characterization of 3-{3-(dimethylamino)methylphenyl}-2,2-dimethylpropanoic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its stereochemical integrity. The compound’s thermal stability and solubility profile are frequently documented in technical datasheets, addressing common end-user concerns about storage conditions and formulation compatibility.

In summary, 3-{3-(dimethylamino)methylphenyl}-2,2-dimethylpropanoic acid (CAS No. 1898037-42-7) represents a versatile scaffold with multidisciplinary relevance. Its applications span preclinical research, process chemistry, and material science, reflecting the compound’s adaptability to evolving scientific and industrial needs. As interest grows in precision medicine and tailored therapeutics, this compound is poised to remain a subject of active investigation and innovation.